![molecular formula C17H23NO3S B2460486 2-(benzylthio)-N-(octahydrobenzo[b][1,4]dioxin-6-yl)acetamide CAS No. 1902937-50-1](/img/structure/B2460486.png)
2-(benzylthio)-N-(octahydrobenzo[b][1,4]dioxin-6-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Antitumor Activity
A study focused on the synthesis of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, which include structures similar to 2-(benzylthio)-N-(octahydrobenzo[b][1,4]dioxin-6-yl)acetamide, evaluated their potential antitumor activity against a variety of human tumor cell lines. Notably, derivatives bearing different heterocyclic rings demonstrated considerable anticancer activity against certain cancer cell lines, highlighting the potential of these compounds in cancer therapy (Yurttaş, Tay, & Demirayak, 2015).
Antimalarial and Antiviral Potential
Another research investigated the antimalarial activity of sulfonamide derivatives, including a structure involving a dioxin ring similar to the compound . These compounds exhibited significant in vitro antimalarial activity and were characterized by their ADMET properties. Theoretical calculations and molecular docking studies provided insights into their reactivity and interaction with antimalarial targets, suggesting a potential application in COVID-19 drug discovery (Fahim & Ismael, 2021).
Antimicrobial Activities
Research into N-(benzo[d]thiazol-2-yl)-2-((2,4'-dioxospiro[indoline-3, 2’-thiazolidin]-3'-yl)amino)acetamide derivatives demonstrated broad-spectrum antibacterial activity against various microorganisms. This suggests the utility of such compounds in developing new antibacterial agents, with specific derivatives showing potent efficacy against Gram-positive and Gram-negative bacteria (Borad, Bhoi, Parmar, & Patel, 2015).
Enzyme Inhibition for Therapeutic Applications
A study synthesized N-(6-arylbenzo[d]thiazol-2-yl)acetamides and evaluated them for various biological activities, including urease inhibition, which displayed significant activity. These findings are critical for developing therapeutics targeting diseases caused by urease-producing pathogens, indicating the versatility of such compounds in medicinal chemistry (Gull et al., 2016).
Photovoltaic Efficiency and Ligand-Protein Interactions
Investigations into benzothiazolinone acetamide analogs for their photochemical and thermochemical properties revealed potential applications in dye-sensitized solar cells (DSSCs) due to good light harvesting efficiency. Additionally, molecular docking studies on ligand-protein interactions suggested applications in designing novel therapies by targeting specific proteins (Mary et al., 2020).
properties
IUPAC Name |
N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-2-benzylsulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO3S/c19-17(12-22-11-13-4-2-1-3-5-13)18-14-6-7-15-16(10-14)21-9-8-20-15/h1-5,14-16H,6-12H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGZNPSMMZWPWLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C(CC1NC(=O)CSCC3=CC=CC=C3)OCCO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(benzylthio)-N-(octahydrobenzo[b][1,4]dioxin-6-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.